Cas no 51249-07-1 (3-Pyridinecarbonitrile,1-(2-ethylhexyl)-1,2-dihydro-6-hydroxy-4-methyl-5-[2-(2-nitrophenyl)diazenyl]-2-oxo-)

• Product name: 3-Pyridinecarbonitrile,1-(2-ethylhexyl)-1,2-dihydro-6-hydroxy-4-methyl-5-[2-(2-nitrophenyl)diazenyl]-2-oxo-
• CAS No: 51249-07-1
• MF: C₂₁H₂₅N₅O₄
• MW: 411.454304456711
• CID: 367872
• PubChem ID: 3033025

3-Pyridinecarbonitrile,1-(2-ethylhexyl)-1,2-dihydro-6-hydroxy-4-methyl-5-[2-(2-nitrophenyl)diazenyl]-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,1-(2-ethylhexyl)-1,2-dihydro-6-hydroxy-4-methyl-5-[2-(2-nitrophenyl)diazenyl]-2-oxo-
• 1-(2-ethylhexyl)-1,2-dihydro-6-hydroxy-4-methyl-5-[(2-nitrophenyl)azo]-2-oxonicotinonitrile
• 1-(2-ethylhexyl)-1,2-dihydro-6-hydroxy-4-methyl-5-[(2-nitrophenyl) azo]-2-oxo-3-Pyridinecarbonitrile
• 1-(2-ethylhexyl)-1,2-dihydro-6-hydroxy-4-methyl-5-[(2-nitrophenyl)azo]-2-oxo-3-pyridinecarbonitril
• 3-Cyano-1-(2-ethylhexyl)-6-hydroxy-4-methyl-5-(2-nitrophenylazo)pyridin-2(1H)-one
• 1-(2-Ethylhexyl)-1,2-dihydro-6-hydroxy-4-methyl-5-((2-nitrophenyl)azo)-2-oxonicotinonitrile
• DTXSID101110405
• 1-(2-Ethylhexyl)-1,2-dihydro-6-hydroxy-4-methyl-5-[2-(2-nitrophenyl)diazenyl]-2-oxo-3-pyridinecarbonitrile
• SCHEMBL11930620
• 1-(2-Ethylhexyl)-4-methyl-5-[2-(2-nitrophenyl)hydrazinylidene]-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile
• EINECS 257-087-5
• NS00058265
• 51249-07-1
• DTXSID60866189
• SCHEMBL8643082

• Inchi： 1S/C21H25N5O4/c1-4-6-9-15(5-2)13-25-20(27)16(12-22)14(3)19(21(25)28)24-23-17-10-7-8-11-18(17)26(29)30/h7-8,10-11,15,28H,4-6,9,13H2,1-3H3
• InChI Key： GXQRXKXAJLKAPF-UHFFFAOYSA-N
• SMILES： CCCCC(CC)CN1C(=C(C(=C(C1=O)N=NC2=CC=CC=C2[N+](=O)[O-])C)C#N)O

Computed Properties

• Exact Mass: 411.19100
• Monoisotopic Mass: 411.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 136.56000
• LogP: 5.79718